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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing Germanium-68 (Ge-68)

phantoms in routine quality assurance (QA) and performance evaluation of Positron Emission

Tomography (PET) scanners. The use of long-lived Ge-68 phantoms offers a stable and

reproducible method for ensuring the accuracy and consistency of PET systems, which is

critical for quantitative imaging in research, clinical trials, and drug development.[1][2][3][4]

Introduction to Germanium-68 Phantoms
Ge-68, with a half-life of 270.8 days, serves as a convenient surrogate for the commonly used

PET isotope Fluorine-18 (F-18).[5] Ge-68 decays to Gallium-68 (Ga-68), which is a positron

emitter, making it suitable for PET imaging.[3] Phantoms containing Ge-68 are typically

constructed by incorporating a calibrated Ge-68 solution into a solid epoxy matrix, which is then

cast into various geometries.[1][2] This results in a durable, long-lasting, and uniform source of

radioactivity.[1][3]

Common Ge-68 Phantom Designs:

Cylindrical Phantoms: These are the most common type and are used for daily quality

control, scanner calibration, and uniformity assessments. They are available in various

dimensions to simulate different patient sizes.[2][6]
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Annulus Phantoms: Specifically designed for daily quality assurance (DQA) on certain PET

systems.[5][7]

Phantoms with Spherical Inserts (e.g., NEMA/IEC Image Quality Phantom): Used for more

comprehensive performance evaluations, including assessing image quality, contrast, and

scatter correction.[8][9][10]

Small Volume Phantoms: Can be used for cross-calibration of the PET scanner with a dose

calibrator.[11]

Key Quality Assurance Protocols
The following protocols are adapted from established guidelines and research publications for

performing essential QA tests using Ge-68 phantoms.

Daily Quality Control (DQC) and Scanner Calibration
Check
This protocol ensures the consistent performance of the PET scanner on a daily basis. It

typically involves assessing the system's sensitivity and uniformity.

Experimental Workflow for Daily Quality Control:
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Caption: Workflow for Daily Quality Control using a Ge-68 Phantom.

Protocol Details:
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Phantom Preparation and Positioning:

Securely place the Ge-68 cylindrical phantom on the scanner bed using the manufacturer-

provided holder.

Align the phantom with the scanner's axial and transaxial center using the laser lights.[12]

Data Acquisition:

Select the daily QA or quality check protocol from the scanner's console.

Initiate the scan. The acquisition time is typically predefined by the manufacturer (e.g., 10

minutes).[12]

Data Analysis and Acceptance Criteria:

The scanner's software will automatically process the acquired data to assess parameters

like detector uniformity and system sensitivity.

The results are compared against established acceptance limits. A report is generated

indicating a "Pass" or "Fail" status.[12]

Any trends in the daily QA results should be monitored over time.

Parameter Typical Acceptance Limit Purpose

Uniformity ≤10% non-uniformity
Ensures all detectors are

responding consistently.[5]

Sensitivity
Within manufacturer's

specified range

Verifies the scanner's ability to

detect positron annihilations.

Calibration Factor Difference from baseline < 5%
Confirms the accuracy of the

scanner's quantification.[10]

Uniformity Assessment (Annual or as needed)
This protocol provides a more detailed assessment of image uniformity, which is crucial for

consistent quantification across the field of view.
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Experimental Workflow for Uniformity Assessment:
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Caption: Detailed workflow for PET scanner uniformity assessment.

Protocol Details:

Phantom Setup:

Use a large, uniform Ge-68 cylindrical phantom (e.g., 20 cm diameter).[2]

Position and align the phantom in the center of the field of view.

Scan Acquisition:

Perform a CT scan for attenuation correction.[3]

Acquire a high-statistics PET scan. A longer acquisition time (e.g., 30 minutes) is

recommended to minimize statistical noise.[9]

Image Reconstruction:

Reconstruct the PET data using the same reconstruction algorithms (e.g., Ordered

Subsets Expectation Maximization - OSEM) and corrections (attenuation, scatter,

randoms) used for clinical scans.[3]

Data Analysis:

Using analysis software, draw multiple circular Regions of Interest (ROIs) on several

transaxial slices of the reconstructed phantom image. ROIs should be placed in the center

and periphery of the phantom.

For each ROI, calculate the mean pixel value and the standard deviation.

Calculate the coefficient of variation (COV) within ROIs. Coefficients of variation of voxel

values are expected to be low, for instance, less than 2%.[3]

Assess the uniformity across the phantom by comparing the mean values of all ROIs.
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Parameter Typical Reconstruction Settings

Algorithm
Ordered Subsets Expectation Maximization

(OSEM)

Iterations 2-4

Subsets 20-30

Post-reconstruction Filter Gaussian, 3-5 mm FWHM

Corrections Attenuation, Scatter, Randoms, Decay

Multi-Center Trial Standardization
For multi-center clinical trials, it is imperative to minimize inter-scanner variability to ensure data

comparability.[2][4] Using a set of cross-calibrated Ge-68 phantoms is a reliable method to

achieve this.[3]

Logical Relationship for Multi-Center Standardization:
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Caption: Standardization workflow for multi-center PET trials.

Protocol Summary for Multi-Center Standardization:

Centralized Phantom Production: A set of Ge-68 phantoms is manufactured with activity

concentrations traceable to a national standard (e.g., NIST).[1][2][3]

Phantom Distribution: Identical, cross-calibrated phantoms are distributed to each

participating clinical trial site.
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Standardized Acquisition Protocol: All sites must use a standardized protocol to scan the

phantom, including specific reconstruction parameters.

Centralized Data Analysis: The acquired phantom data from all sites is sent to a central

location for analysis to determine any biases in scanner calibration.

Correction Factor Generation: If significant deviations are found, site-specific correction

factors can be generated and applied to the clinical data to harmonize the results. The use of

Ge-68 phantoms has been shown to significantly reduce inter-scanner variability.[4][13]

By implementing these standardized protocols using Ge-68 phantoms, researchers and drug

development professionals can enhance the reliability, reproducibility, and quantitative

accuracy of PET imaging data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. jnm.snmjournals.org [jnm.snmjournals.org]

2. Medical (Archive): Calibrations of Large-Volume, Solid Ge-68 Phantom Sources for
Monitoring PET Scanner Performance in Clinical Trials | NIST [nist.gov]

3. Evaluation of Cross-Calibrated 68Ge/68Ga Phantoms for Assessing PET/CT
Measurement Bias in Oncology Imaging for Single- and Multicenter Trials - PMC
[pmc.ncbi.nlm.nih.gov]

4. The (68)Ge phantom-based FDG-PET site qualification program for clinical trials adopted
by FIL (Italian Foundation on Lymphoma) - PubMed [pubmed.ncbi.nlm.nih.gov]

5. scribd.com [scribd.com]

6. radqual.com [radqual.com]

7. PET Annulus DQA Imaging Phantom - Sirona Complete Care [sironacc.com]

8. svmtr.ch [svmtr.ch]

9. d-nb.info [d-nb.info]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/27133138/
https://files.core.ac.uk/download/pdf/98333351.pdf
https://www.benchchem.com/product/b098183?utm_src=pdf-custom-synthesis
https://jnm.snmjournals.org/content/51/supplement_2/1420
https://www.nist.gov/programs-projects/medical-archive-calibrations-large-volume-solid-ge-68-phantom-sources-monitoring
https://www.nist.gov/programs-projects/medical-archive-calibrations-large-volume-solid-ge-68-phantom-sources-monitoring
https://pmc.ncbi.nlm.nih.gov/articles/PMC5214172/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5214172/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5214172/
https://pubmed.ncbi.nlm.nih.gov/27133138/
https://pubmed.ncbi.nlm.nih.gov/27133138/
https://www.scribd.com/document/729896432/DIQ-GE68-Phantoms
https://radqual.com/product/ge-68-pet-cylinder-phantoms/
https://www.sironacc.com/product/annulus-phantom/
https://svmtr.ch/files/Fachstellen/Nuklearmedizin/L-09-04_EN-2024-v6-clean.pdf
https://d-nb.info/1322758042/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. artnet.org.au [artnet.org.au]

11. researchgate.net [researchgate.net]

12. aapm.org [aapm.org]

13. files.core.ac.uk [files.core.ac.uk]

To cite this document: BenchChem. [Application Notes and Protocols for Germanium-68
Phantom-Based PET Quality Assurance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098183#germanium-68-phantom-design-for-pet-
quality-assurance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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